Cas no 1074-91-5 (1-Bromo-2,3,4,5-tetrafluorobenzene)

• Product Name: 1-Bromo-2,3,4,5-tetrafluorobenzene
• CAS No: 1074-91-5
• MF: C₆HBrF₄
• MW: 228.969754934311
• MDL: MFCD00017900
• CID: 40671
• PubChem ID: 66177
• Update Time: 2025-10-21

1-Bromo-2,3,4,5-tetrafluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2,3,4,5-tetrafluorobenzene
• 2,3,4,5-Tetrafluorophenyl bromide
• 4-fluroanisole
• 1-BROMO-2,3,4,5-TETR
• 2,3,4,5-TETRAFLUORO BROMOBENZENE
• Benzene,1-bromo-2,3,4,5-tetrafluoro-
• 2,3,4,5-tetrafluoroethane broMophenyl
• 2-Bromo-1H-tetrafluorobenzene98%
• 2-Bromo-1H-tetrafluorobenzene 98%
• 1-Bromo-2,3,4,5-tetrafluorobenzene98%
• 1-Bromo-2,3,4,5-tetrafluorobenzene 98%
• 2-Bromo-1H-tetrafluorobenzene
• 1-bromanyl-2,3,4,5-tetrakis(fluoranyl)benzene
• bromotetrafluorobenzene
• EINECS 214-048-7
• 2,3,4,5-Tetrafluorobromobenzene
• FT-0607434
• A801714
• DTXSID50148042
• MFCD00017900
• C6HBrF4
• EN300-1913570
• 1-Bromo-2,3,4,5-tetrafluorobenzene, 97%
• tetrafluorobromobenzene
• InChI=1/C6HBrF4/c7-2-1-3(8)5(10)6(11)4(2)9/h1
• 1074-91-5
• NS00041985
• SCHEMBL1043011
• AKOS007930089
• Benzene, 1-bromo-2,3,4,5-tetrafluoro-
• SY238409
• AS-33094
• DB-040762
• DTXCID9070533
• 214-048-7

• MDL： MFCD00017900
• Inchi： 1S/C6HBrF4/c7-2-1-3(8)5(10)6(11)4(2)9/h1H
• InChI Key： BUYSIDPAOVWMQX-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=C1F)F)F)F

Computed Properties

• Exact Mass: 227.92000
• Monoisotopic Mass: 227.92
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.846 g/mL at 25 °C(lit.)
• Boiling Point: 48-55°C 25mm
• Flash Point: Fahrenheit: 129.2 ° f
  Celsius: 54 ° c
  
• Refractive Index: n20/D 1.466(lit.)
• PSA: 0.00000
• LogP: 3.00550
• Solubility: Not determined

1-Bromo-2,3,4,5-tetrafluorobenzene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16-S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：3.2
• PackingGroup：III
• Packing Group：III
• Hazard Level：3.2
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-Bromo-2,3,4,5-tetrafluorobenzene

Comprehensive Guide to 1-Bromo-2,3,4,5-tetrafluorobenzene (CAS No. 1074-91-5): Properties, Applications, and Market Insights

1-Bromo-2,3,4,5-tetrafluorobenzene (CAS No. 1074-91-5) is a halogenated aromatic compound widely used in pharmaceuticals, agrochemicals, and material science. Its unique molecular structure, featuring a bromine atom and four fluorine atoms attached to a benzene ring, makes it a versatile intermediate in organic synthesis. Researchers and industries value this compound for its reactivity and stability, which are critical for developing advanced materials and specialty chemicals.

The physical and chemical properties of 1-Bromo-2,3,4,5-tetrafluorobenzene contribute to its broad applicability. With a molecular formula of C₆HBrF₄, it exhibits a high boiling point and low solubility in water, making it suitable for reactions requiring non-polar solvents. Its electron-withdrawing fluorine atoms enhance its reactivity in nucleophilic substitution reactions, a feature highly sought after in the synthesis of complex organic molecules. These properties align with current trends in green chemistry and sustainable synthesis, where efficiency and minimal environmental impact are prioritized.

In the pharmaceutical industry, 1-Bromo-2,3,4,5-tetrafluorobenzene serves as a key building block for active pharmaceutical ingredients (APIs). Its ability to undergo cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, makes it invaluable for creating drug candidates with improved efficacy and reduced side effects. Recent studies highlight its role in developing anticancer agents and antiviral drugs, addressing global health challenges like cancer and emerging infectious diseases.

The agrochemical sector also benefits from this compound, particularly in synthesizing herbicides and pesticides with enhanced selectivity and lower toxicity. As the demand for eco-friendly crop protection solutions grows, 1-Bromo-2,3,4,5-tetrafluorobenzene-based products are gaining traction. Innovations in precision agriculture further drive its adoption, ensuring sustainable food production to meet the needs of a growing population.

Material science applications of 1-Bromo-2,3,4,5-tetrafluorobenzene include its use in liquid crystals, organic semiconductors, and high-performance polymers. Its incorporation into these materials improves thermal stability, electrical conductivity, and optical properties, catering to advancements in flexible electronics and renewable energy technologies. These innovations align with the global push toward carbon neutrality and energy-efficient devices.

The market for 1-Bromo-2,3,4,5-tetrafluorobenzene is expanding, driven by increasing R&D investments and the rise of specialty chemicals. Regional markets in North America, Europe, and Asia-Pacific are witnessing steady growth, with manufacturers focusing on high-purity grades to meet stringent industry standards. Analysts project a compound annual growth rate (CAGR) of 5-7% over the next decade, reflecting its critical role in multiple high-value industries.

For researchers and procurement specialists, understanding the synthesis pathways and handling precautions of 1-Bromo-2,3,4,5-tetrafluorobenzene is essential. Proper storage under inert conditions and adherence to safety protocols ensure optimal performance in laboratory and industrial settings. As regulatory frameworks evolve, compliance with REACH and FDA guidelines remains a priority for stakeholders.

In summary, 1-Bromo-2,3,4,5-tetrafluorobenzene (CAS No. 1074-91-5) is a pivotal compound in modern chemistry, bridging gaps between academia and industry. Its applications in life sciences, agriculture, and advanced materials underscore its importance in addressing contemporary scientific and societal challenges. Future developments will likely explore its potential in nanotechnology and biodegradable materials, further solidifying its relevance in a rapidly evolving technological landscape.